Cas no 89479-05-0 (Furan, 3-hexylidenetetrahydro-4-[(4-methylphenyl)sulfonyl]-, (E)-)

Furan, 3-hexylidenetetrahydro-4-[(4-methylphenyl)sulfonyl]-, (E)- structure
89479-05-0 structure
Product name:Furan, 3-hexylidenetetrahydro-4-[(4-methylphenyl)sulfonyl]-, (E)-
CAS No:89479-05-0
MF:C17H24O3S
MW:308.435664176941
CID:599072
PubChem ID:13203026

Furan, 3-hexylidenetetrahydro-4-[(4-methylphenyl)sulfonyl]-, (E)- Chemical and Physical Properties

Names and Identifiers

    • Furan, 3-hexylidenetetrahydro-4-[(4-methylphenyl)sulfonyl]-, (E)-
    • (E)-3-Hexylidene-4-tosyltetrahydrofuran
    • 89479-05-0
    • Inchi: InChI=1S/C17H24O3S/c1-3-4-5-6-7-15-12-20-13-17(15)21(18,19)16-10-8-14(2)9-11-16/h7-11,17H,3-6,12-13H2,1-2H3/b15-7+
    • InChI Key: ZTLHLRHNQAPDDE-VIZOYTHASA-N
    • SMILES: CCCCCC=C1COCC1S(=O)(=O)C2=CC=C(C=C2)C

Computed Properties

  • Exact Mass: 308.14461580g/mol
  • Monoisotopic Mass: 308.14461580g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 439
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.8Ų
  • XLogP3: 3.5

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